Cas no 2415130-54-8 (2,2’,2’’-(benzene-1,3,5-triyl)-tris-(5-bromopyrimidine))

• Product Name: 2,2’,2’’-(benzene-1,3,5-triyl)-tris-(5-bromopyrimidine)
• CAS No: 2415130-54-8
• MF: C₁₈H₉Br₃N₆
• MW: 549.02
• CID: 5093830
• PubChem ID: 148646558
• Update Time: 2024-11-08

2,2’,2’’-(benzene-1,3,5-triyl)-tris-(5-bromopyrimidine) Chemical and Physical Properties

Names and Identifiers

• SCHEMBL26172871
• 2-[3,5-bis(5-bromopyrimidin-2-yl)phenyl]-5-bromopyrimidine
• 1,3,5-Tris(5-bromopyrimidin-2-yl)benzene
• G68143
• CS-0170505
• 2415130-54-8
• 2,2’,2’’-(benzene-1,3,5-triyl)-tris-(5-bromopyrimidine)

• Inchi： 1S/C18H9Br3N6/c19-13-4-22-16(23-5-13)10-1-11(17-24-6-14(20)7-25-17)3-12(2-10)18-26-8-15(21)9-27-18/h1-9H
• InChI Key： NLBLALPOJUBYOZ-UHFFFAOYSA-N
• SMILES： N1C(=NC=C(Br)C=1)C1=CC(C2=NC=C(C=N2)Br)=CC(C2N=CC(=CN=2)Br)=C1

Computed Properties

• Exact Mass: 547.84183g/mol
• Monoisotopic Mass: 545.84388g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 77.3Ų